Cas no 1871876-09-3 ((2-Chloro-1,3-thiazol-4-yl)methanesulfonamide)

• Product Name: (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide
• CAS No: 1871876-09-3
• MF: C₄H₅ClN₂O₂S₂
• MW: 212.677696943283
• CID: 6266175
• PubChem ID: 130552751
• Update Time: 2025-10-30

(2-Chloro-1,3-thiazol-4-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide
• 1871876-09-3
• EN300-1120724

• Inchi： 1S/C4H5ClN2O2S2/c5-4-7-3(1-10-4)2-11(6,8)9/h1H,2H2,(H2,6,8,9)
• InChI Key： ZUXWRWYCCZODLU-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CS1)CS(N)(=O)=O

Computed Properties

• Exact Mass: 211.9480974g/mol
• Monoisotopic Mass: 211.9480974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 110Ų

Additional information on (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide

Introduction to (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide (CAS No. 1871876-09-3)

(2-Chloro-1,3-thiazol-4-yl)methanesulfonamide is a specialized organic compound with significant applications in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1871876-09-3, has garnered attention due to its unique structural properties and potential utility in various biochemical interactions. The compound's molecular structure incorporates a thiazole core, which is a heterocyclic compound containing sulfur, nitrogen, and carbon atoms. This core structure is known for its versatility in medicinal chemistry, often serving as a scaffold for the development of bioactive molecules.

The presence of a chloro substituent at the 2-position of the thiazole ring and a methanesulfonamide group at the 4-position introduces additional functional diversity. The chloro group can participate in various electronic and steric interactions, while the methanesulfonamide moiety is a well-known pharmacophore that enhances solubility and bioavailability in drug candidates. These features make (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide allows for selective interactions with biological targets, making it a valuable tool in medicinal chemistry research. For instance, studies have shown that thiazole derivatives can modulate enzyme activity and interfere with metabolic pathways relevant to disease progression.

The methanesulfonamide group in this compound not only contributes to its solubility but also serves as a site for further chemical modification. This flexibility allows researchers to attach various functional groups or link the compound to other molecules, enabling the design of more complex drug candidates. Such modifications are crucial for optimizing pharmacokinetic properties and enhancing therapeutic efficacy.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide. Molecular docking simulations and virtual screening techniques have been employed to identify promising interactions between this compound and biological targets. These computational methods have accelerated the drug discovery process by predicting binding affinities and potential side effects before experimental validation.

The synthesis of (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the complex framework of this compound.

In conclusion, (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide (CAS No. 1871876-09-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of biochemical pathways continues to expand, compounds like this one will play an increasingly important role in the discovery of novel therapeutic agents.